(1S,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid

• IUPAC Name: (1S,3R)-3-fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H20FNO4/c1-11(2,3)18-10(17)14-7-12(13)5-4-8(6-12)9(15)16/h8H,4-7H2,1-3H3,(H,14,17)(H,15,16)/t8-,12+/m0/s1
• InChI Key: CHOOWEMZXCWWMZ-QPUJVOFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CCC(C1)C(=O)O)F
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@]1(CC[C@@H](C1)C(=O)O)F
• Molecular Formula: C12H20FNO4
• Molecular Weight: 261.29 g/mol

Description

(1S,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H20FNO4 and its molecular weight is 261.293. The purity is usually 95%.
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Scientific Research Applications

PET Imaging Agents

The compound, along with its stereoisomers, has been explored for use in positron emission tomography (PET) imaging. These compounds are substrates for amino acid transport, primarily through system L, and have shown potential in tumor imaging due to their ability to provide high tumor to normal brain tissue ratios in animal models. These findings suggest a significant role in the diagnosis and study of cancerous growths (Pickel et al., 2020) (Pickel et al., 2021).

Antibacterial Agents

Some derivatives of this compound have demonstrated antibacterial properties. Specifically, modifications of this compound have shown varying degrees of effectiveness in in vitro and in vivo antibacterial activities, suggesting potential for therapeutic application in the treatment of bacterial infections (Bouzard et al., 1992).

Enzymatic Inhibition Studies

Certain structural analogues of this compound have been investigated for their inhibitory effects on the enzymatic synthesis of S-adenosyl-L-methionine, with findings indicating the potential application in biochemical and pharmacological research, particularly in the study of metabolic pathways and enzyme functions (Coulter et al., 1974).

Antiviral Research

Compounds structurally similar to (1S,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid have been synthesized and evaluated as potential antiviral agents. This research underscores the significance of these compounds in the development of new treatments for viral infections (Wachtmeister et al., 1999).

Platform for Bifunctional Cyclic Compounds

This compound has also been utilized as a platform for the synthesis of various difunctional trifluoromethylcyclopentane derivatives, demonstrating its versatility in synthetic organic chemistry and potential applications in the creation of diverse chemical entities (Grellepois et al., 2012).